Cas no 105920-84-1 (4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-)

• Product Name: 4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
• CAS No: 105920-84-1
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 1163546
• Update Time: 2024-07-26

4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C13H15N3O2S/c1-8-15-14-7-16(8)12-11(13(17)18)9-5-3-2-4-6-10(9)19-12/h7H,2-6H2,1H3,(H,17,18)
• InChI Key： LLKXYIAIJBRSMG-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(O)=O)=C(N1C=NN=C1C)S2

Computed Properties

• Exact Mass: 277.08865

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 541.8±60.0 °C(Predicted)
• PSA: 68.01
• pka: 3.56±0.20(Predicted)